Cas no 1361821-00-2 (3,5-Bis(3,5-dichlorophenyl)-2-fluoropyridine)

• Product Name: 3,5-Bis(3,5-dichlorophenyl)-2-fluoropyridine
• CAS No: 1361821-00-2
• MF: C₁₇H₈Cl₄FN
• MW: 387.062523841858
• CID: 4922984
• Update Time: 2025-08-04

3,5-Bis(3,5-dichlorophenyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(3,5-dichlorophenyl)-2-fluoropyridine

• Inchi： 1S/C17H8Cl4FN/c18-12-1-9(2-13(19)6-12)11-5-16(17(22)23-8-11)10-3-14(20)7-15(21)4-10/h1-8H
• InChI Key： RKXRJZAZKNDGDK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C(=NC=C(C=1)C1C=C(C=C(C=1)Cl)Cl)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 379
• XLogP3: 7
• Topological Polar Surface Area: 12.9

Additional information on 3,5-Bis(3,5-dichlorophenyl)-2-fluoropyridine

Introduction to 3,5-Bis(3,5-dichlorophenyl)-2-fluoropyridine (CAS No. 1361821-00-2)

3,5-Bis(3,5-dichlorophenyl)-2-fluoropyridine, with the CAS number 1361821-00-2, is a unique and highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which includes a pyridine ring substituted with fluorine and dichlorophenyl groups. The combination of these functional groups imparts unique chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of 3,5-Bis(3,5-dichlorophenyl)-2-fluoropyridine is C₁₉H₁₀Cl₄FN, and its molecular weight is 407.18 g/mol. The compound's structure features a central pyridine ring with fluorine substitution at the 2-position and dichlorophenyl groups at the 3 and 5 positions. This arrangement provides a robust framework that can interact with various biological targets, making it a promising candidate for drug discovery and development.

In recent years, the study of 3,5-Bis(3,5-dichlorophenyl)-2-fluoropyridine has been driven by its potential therapeutic applications. Research has shown that this compound exhibits significant biological activity against a range of targets, including enzymes, receptors, and ion channels. For instance, studies have demonstrated its ability to modulate specific enzymes involved in metabolic pathways, which could have implications for the treatment of metabolic disorders.

One of the key areas of interest for 3,5-Bis(3,5-dichlorophenyl)-2-fluoropyridine is its potential as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli and is associated with various diseases such as arthritis, asthma, and inflammatory bowel disease. Preclinical studies have indicated that this compound can effectively reduce inflammation by inhibiting key inflammatory mediators and signaling pathways. This makes it a promising candidate for further investigation in the development of anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 3,5-Bis(3,5-dichlorophenyl)-2-fluoropyridine has also shown potential in cancer research. Cancer cells often exhibit altered metabolic pathways and signaling mechanisms compared to normal cells. The ability of this compound to modulate these pathways suggests that it could be useful in targeting cancer cells while sparing healthy tissue. Preliminary studies have demonstrated its cytotoxic effects on various cancer cell lines, including those derived from breast, lung, and colon cancers.

The pharmacokinetic properties of 3,5-Bis(3,5-dichlorophenyl)-2-fluoropyridine are another important aspect of its evaluation as a potential therapeutic agent. Pharmacokinetic studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life in vivo, which are essential characteristics for a drug candidate to be effective in clinical settings.

In addition to its therapeutic potential, 3,5-Bis(3,5-dichlorophenyl)-2-fluoropyridine has also been explored for its use as a chemical probe in academic research. Chemical probes are small molecules that can be used to study biological processes by interacting with specific targets in cells or organisms. The unique structure of this compound makes it an excellent tool for investigating the roles of specific enzymes or receptors in various biological pathways.

The synthesis of 3,5-Bis(3,5-dichlorophenyl)-2-fluoropyridine has been optimized through various synthetic routes to ensure high yields and purity. One common approach involves the reaction of 2-fluoropyridine with dichlorobenzene derivatives under controlled conditions. The resulting product can then be purified using standard techniques such as column chromatography or recrystallization.

Safety and toxicity assessments are crucial steps in the development of any new chemical entity. Extensive toxicological studies have been conducted on 3,5-Bis(3,5-dichlorophenyl)-2-fluoropyridine, including acute and chronic toxicity tests in animal models. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity at relevant concentrations.

In conclusion, 3,5-Bis(3,5-dichlorophenyl)-2-fluoropyridine (CAS No. 1361821-00-2) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable candidate for further investigation in areas such as anti-inflammatory therapy and cancer treatment. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.